Cas no 96406-06-3 (3-Chloro-a-oxo-benzenepropanoic Acid)

• Product Name: 3-Chloro-a-oxo-benzenepropanoic Acid
• CAS No: 96406-06-3
• MF: C₉H₇ClO₃
• MW: 198.603081941605
• CID: 2625705
• PubChem ID: 10465352
• Update Time: 2025-05-20

3-Chloro-a-oxo-benzenepropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)-2-oxopropanoic acid
• 3-Chloro-a-oxo-benzenepropanoic acid
• m-chlorophenylpyruvic acid
• 3-(3-Chlorophenyl)pyruvic acid
• ARJ102856
• 3-Chloro-alpha-oxo-benzenepropanoic acid
• MFCD09737122
• C91153
• CS-0458404
• EN300-43679
• 3-Chloro-a-oxo-benzenepropanoicacid
• 96406-06-3
• SY338969
• AKOS000142869
• SCHEMBL5790565
• 3-Chloro-a-oxo-benzenepropanoic Acid

• Inchi： 1S/C9H7ClO3/c10-7-3-1-2-6(4-7)5-8(11)9(12)13/h1-4H,5H2,(H,12,13)
• InChI Key： RQLSQGBGWWZKEL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CC(C(=O)O)=O

Computed Properties

• Exact Mass: 198.0083718g/mol
• Monoisotopic Mass: 198.0083718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpyruvic acid derivatives

Additional information on 3-Chloro-a-oxo-benzenepropanoic Acid

3-Chloro-a-oxo-benzenepropanoic Acid (CAS No. 96406-06-3): A Comprehensive Overview

The compound 3-Chloro-a-oxo-benzenepropanoic Acid (CAS No. 96406-06-3) is a chemically synthesized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of aromatic carboxylic acids, characterized by its unique structure that combines a chlorinated benzene ring with a propanoic acid moiety. The a-oxo group further enhances its reactivity and functional versatility, making it a valuable molecule in both academic research and commercial settings.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-Chloro-a-oxo-benzenepropanoic Acid through a variety of methods, including Friedel-Crafts acylation and subsequent oxidation processes. These methods have been optimized to improve yield and purity, ensuring that the compound meets the stringent requirements of modern pharmaceutical and agricultural industries. The ability to produce this compound at scale has further cemented its role in various applications.

One of the most promising areas of research involving 3-Chloro-a-oxo-benzenepropanoic Acid is its application in drug discovery. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for the development of novel therapeutic agents. Researchers have also explored its ability to modulate cellular signaling pathways, which could lead to innovative treatments for chronic diseases such as cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, 3-Chloro-a-oxo-benzenepropanoic Acid has shown remarkable efficacy in agricultural settings. Recent experiments have demonstrated its potential as a natural growth regulator for crops, enhancing yield and resistance to environmental stressors. This dual functionality underscores the compound's versatility and highlights its importance in sustainable agriculture.

The structural uniqueness of 3-Chloro-a-oxo-benzenepropanoic Acid also makes it an attractive molecule for material science applications. Its ability to form stable complexes with metal ions has led to its use in the development of advanced materials, such as sensors and catalysts. These materials exhibit enhanced performance characteristics, including improved sensitivity and selectivity, which are critical for industrial applications.

From an environmental perspective, the synthesis and application of 3-Chloro-a-oxo-benzenepropanoic Acid have been carefully evaluated to ensure minimal ecological impact. Researchers have developed green chemistry protocols that reduce waste generation and energy consumption during production, aligning with global sustainability goals.

Looking ahead, the continued exploration of 3-Chloro-a-oxo-benzenepropanoic Acid is expected to unlock new avenues for innovation across multiple disciplines. Its role as a building block in organic synthesis will undoubtedly lead to the discovery of novel compounds with even greater functional diversity.

In conclusion, 3-Chloro-a-oxo-benzenepropanoic Acid (CAS No. 96406-06-3) stands as a testament to the ingenuity of modern chemistry. Its diverse applications, coupled with ongoing research advancements, ensure that this compound will remain at the forefront of scientific innovation for years to come.